5-bromo-2-[(4-carboxybutanoyl)amino]benzoic acid

• IUPAC Name: 5-bromo-2-(4-carboxybutanoylamino)benzoic acid
• InChI: InChI=1S/C12H12BrNO5/c13-7-4-5-9(8(6-7)12(18)19)14-10(15)2-1-3-11(16)17/h4-6H,1-3H2,(H,14,15)(H,16,17)(H,18,19)
• InChI Key: SDXBZFGZWUVVDZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)C(=O)O)NC(=O)CCCC(=O)O
• Molecular Formula: C12H12BrNO5
• Molecular Weight: 330.13 g/mol

Description

5-bromo-2-[(4-carboxybutanoyl)amino]benzoic acid is an organic compound with a complex structure that includes a bromine atom, a carboxybutanoyl group, and an amino group attached to a benzoic acid core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-bromo-2-[(4-carboxybutanoyl)amino]benzoic acid typically involves multiple steps, starting from simpler precursorsThe reaction conditions often require the use of brominating agents such as N-bromosuccinimide and acylating agents like acyl chlorides under controlled temperatures and pH conditions .

Industrial Production Methods

On an industrial scale, the production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

5-bromo-2-[(4-carboxybutanoyl)amino]benzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives, depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups, such as converting the carboxylic acid group to an alcohol.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride and sodium borohydride are often used.

Substitution: Nucleophiles such as amines and thiols can be used for substitution reactions under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acid derivatives, while reduction can produce alcohols or amines .

Scientific Research Applications

5-bromo-2-[(4-carboxybutanoyl)amino]benzoic acid has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: The compound can be used in the production of specialty chemicals and as an intermediate in the synthesis of more complex molecules

Mechanism of Action

The mechanism of action of 5-bromo-2-[(4-carboxybutanoyl)amino]benzoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and carboxybutanoyl group play crucial roles in binding to these targets, potentially inhibiting their activity or altering their function. The exact pathways involved depend on the specific application and target molecule .

Comparison with Similar Compounds

Similar Compounds

2-amino-5-bromobenzoic acid: Similar structure but lacks the carboxybutanoyl group.

5-bromo-2-chlorobenzoic acid: Contains a chlorine atom instead of the carboxybutanoyl group.

5-bromo-2-fluorobenzoic acid: Contains a fluorine atom instead of the carboxybutanoyl group

Uniqueness

5-bromo-2-[(4-carboxybutanoyl)amino]benzoic acid is unique due to the presence of the carboxybutanoyl group, which imparts distinct chemical properties and reactivity. This makes it a valuable compound for specific applications where these properties are advantageous .